Cas no 1261818-17-0 (2-BROMO-3-METHOXYBENZENE-1-SULFONYL CHLORIDE)

• Product Name: 2-BROMO-3-METHOXYBENZENE-1-SULFONYL CHLORIDE
• CAS No: 1261818-17-0
• MF: C₇H₆BrClO₃S
• MW: 285.542739391327
• MDL: MFCD18391875
• CID: 5242210
• PubChem ID: 83746917
• Update Time: 2026-03-08

2-BROMO-3-METHOXYBENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methoxybenzene-1-sulfonyl chloride
• 2-bromo-3-methoxybenzenesulfonyl chloride
• 2-Bromo-3-methoxybenzene-1-sulfonylchloride
• 1261818-17-0
• G68030
• EN300-278290
• 2-BROMO-3-METHOXYBENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD18391875
• Inchi： 1S/C7H6BrClO3S/c1-12-5-3-2-4-6(7(5)8)13(9,10)11/h2-4H,1H3
• InChI Key： ORTNPHSZRKQVPB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1S(=O)(=O)Cl)OC

Computed Properties

• Exact Mass: 283.89096g/mol
• Monoisotopic Mass: 283.89096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-BROMO-3-METHOXYBENZENE-1-SULFONYL CHLORIDE

Introduction to 2-BROMO-3-METHOXYBENZENE-1-SULFONYL CHLORIDE (CAS No. 1261818-17-0)

2-Bromo-3-methoxybenzene-1-sulfonyl chloride (CAS No. 1261818-17-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-bromo-3-methoxybenzenesulfonyl chloride, is a valuable reagent for the synthesis of various biologically active molecules and pharmaceutical intermediates. Its unique chemical structure and reactivity make it an essential tool in the development of novel drugs and therapeutic agents.

The molecular formula of 2-bromo-3-methoxybenzene-1-sulfonyl chloride is C₉H₇BrClO₃, and its molecular weight is approximately 275.5 g/mol. The compound features a bromo-substituted benzene ring with a methoxy group at the 3-position and a sulfonyl chloride functional group at the 1-position. These structural elements contribute to its high reactivity and versatility in synthetic transformations.

In recent years, 2-bromo-3-methoxybenzene-1-sulfonyl chloride has been extensively studied for its potential applications in the synthesis of pharmaceuticals and agrochemicals. One notable area of research involves its use as an intermediate in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-bromo-3-methoxybenzene-1-sulfonyl chloride in the development of novel sulfonamide-based inhibitors for the treatment of cancer. The researchers demonstrated that this compound can be effectively utilized to synthesize potent inhibitors of specific kinases, which are key targets in cancer therapy. The resulting compounds exhibited high selectivity and efficacy in inhibiting cancer cell growth, making them promising candidates for further clinical evaluation.

Beyond its applications in medicinal chemistry, 2-bromo-3-methoxybenzene-1-sulfonyl chloride has also found utility in the synthesis of agrochemicals. A recent study published in the Journal of Agricultural and Food Chemistry explored the use of this compound as a building block for the synthesis of novel herbicides and fungicides. The researchers reported that compounds derived from 2-bromo-3-methoxybenzene-1-sulfonyl chloride showed excellent activity against a range of plant pathogens, making them potential candidates for agricultural applications.

The synthetic versatility of 2-bromo-3-methoxybenzene-1-sulfonyl chloride is further exemplified by its use in the preparation of various functionalized aromatic compounds. These compounds are crucial intermediates in the synthesis of complex organic molecules, including natural products and pharmaceuticals. For instance, a study published in Organic Letters described a novel synthetic route to access a diverse array of substituted benzene derivatives using 2-bromo-3-methoxybenzene-1-sulfonyl chloride. The method involved a series of efficient transformations, including nucleophilic substitution reactions and cross-coupling reactions, which allowed for the rapid synthesis of target molecules with high yields and purity.

In addition to its synthetic applications, 2-bromo-3-methoxybenzene-1-sulfonyl chloride has been investigated for its potential as a probe molecule in chemical biology studies. Researchers have utilized this compound to study protein-protein interactions and enzyme inhibition mechanisms. The sulfonyl chloride functional group can react with nucleophilic residues on proteins, allowing for the selective modification and labeling of target proteins. This approach has been employed to gain insights into protein function and regulation, contributing to our understanding of cellular processes.

The safety profile of 2-bromo-3-methoxybenzene-1-sulfonyl chloride is an important consideration in its handling and use. While it is not classified as a hazardous material or controlled substance, appropriate safety measures should be taken during laboratory operations to ensure safe handling and storage. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to minimize exposure risks.

In conclusion, 2-bromo-3-methoxybenzene-1-sulfonyl chloride (CAS No. 1261818-17-0) is a valuable reagent with diverse applications in medicinal chemistry, pharmaceutical research, agrochemical development, and chemical biology. Its unique chemical structure and reactivity make it an indispensable tool for synthetic chemists working on the development of novel compounds with therapeutic potential. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemical research.